Cas no 756840-07-0 (Benzonitrile, 3,4-diethoxy-2-fluoro-6-methyl-)

• Product Name: Benzonitrile, 3,4-diethoxy-2-fluoro-6-methyl-
• CAS No: 756840-07-0
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 4173910
• Update Time: 2025-05-22

Benzonitrile, 3,4-diethoxy-2-fluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,4-diethoxy-2-fluoro-6-methyl-

• Inchi： 1S/C12H14FNO2/c1-4-15-10-6-8(3)9(7-14)11(13)12(10)16-5-2/h6H,4-5H2,1-3H3
• InChI Key： ILSOOUVIDPAUDY-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(C)C=C(OCC)C(OCC)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzonitrile, 3,4-diethoxy-2-fluoro-6-methyl-

Benzonitrile, 3,4-diethoxy-2-fluoro-6-methyl- (CAS No. 756840-07-0): Properties, Applications, and Market Insights

Benzonitrile, 3,4-diethoxy-2-fluoro-6-methyl- (CAS No. 756840-07-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material synthesis. This fluorinated benzonitrile derivative is characterized by its unique molecular structure, which combines a fluoro substituent with diethoxy and methyl groups, offering versatile reactivity for various chemical transformations.

The compound's 3,4-diethoxy-2-fluoro-6-methyl benzonitrile structure makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industries are increasingly exploring its potential due to the growing demand for fluorinated compounds in drug discovery and material science. Fluorination is a key strategy in modern chemistry, as it often enhances the bioavailability, stability, and binding affinity of pharmaceutical candidates.

One of the most notable applications of Benzonitrile, 3,4-diethoxy-2-fluoro-6-methyl- is in the development of active pharmaceutical ingredients (APIs). The presence of the fluoro group can significantly influence the metabolic stability and lipophilicity of drug molecules, making this compound a crucial building block in medicinal chemistry. Recent studies have highlighted its role in the synthesis of kinase inhibitors and other targeted therapies, aligning with the current trend toward precision medicine.

In addition to pharmaceuticals, this compound finds utility in agrochemical research. The fluoro and ethoxy substituents contribute to the bioactivity of herbicides and pesticides, addressing the global need for more efficient and environmentally friendly crop protection solutions. With the rising focus on sustainable agriculture, the demand for such advanced intermediates is expected to grow.

From a synthetic perspective, 3,4-diethoxy-2-fluoro-6-methyl benzonitrile serves as a versatile precursor in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex aromatic systems, which are prevalent in many high-performance materials, including organic electronics and liquid crystals. The compound's adaptability in these reactions makes it a sought-after reagent in both academic and industrial laboratories.

The market for Benzonitrile, 3,4-diethoxy-2-fluoro-6-methyl- is expanding, driven by the increasing adoption of fluorinated compounds in various industries. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the growing demand while ensuring cost-effectiveness and high purity. Analytical techniques such as HPLC and NMR are routinely employed to verify the quality of this compound, ensuring its suitability for critical applications.

Researchers and industry professionals frequently search for information on CAS 756840-07-0, fluoro benzonitrile derivatives, and diethoxy-substituted aromatic compounds, reflecting the compound's relevance in contemporary chemistry. Common queries include its synthetic routes, reactivity, and safety data, underscoring the need for comprehensive and accessible technical resources.

In summary, Benzonitrile, 3,4-diethoxy-2-fluoro-6-methyl- (CAS No. 756840-07-0) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity profile position it as a key player in the development of next-generation chemical solutions. As research continues to uncover new possibilities for fluorinated aromatic compounds, this benzonitrile derivative is poised to remain at the forefront of innovation.